Cas no 2228774-71-6 (2-(2,5-difluoro-4-methylphenyl)ethane-1-thiol)

• Product Name: 2-(2,5-difluoro-4-methylphenyl)ethane-1-thiol
• CAS No: 2228774-71-6
• MF: C₉H₁₀F₂S
• MW: 188.237508296967
• CID: 6367630
• PubChem ID: 165614080
• Update Time: 2025-06-08

2-(2,5-difluoro-4-methylphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-difluoro-4-methylphenyl)ethane-1-thiol
• 2228774-71-6
• EN300-1762790

• Inchi： 1S/C9H10F2S/c1-6-4-9(11)7(2-3-12)5-8(6)10/h4-5,12H,2-3H2,1H3
• InChI Key： NFGPRILOAKDICH-UHFFFAOYSA-N
• SMILES： SCCC1C=C(C(C)=CC=1F)F

Computed Properties

• Exact Mass: 188.04712782g/mol
• Monoisotopic Mass: 188.04712782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 1Ų

Additional information on 2-(2,5-difluoro-4-methylphenyl)ethane-1-thiol

Research Briefing on 2-(2,5-difluoro-4-methylphenyl)ethane-1-thiol (CAS: 2228774-71-6) in Chemical Biology and Pharmaceutical Applications

2-(2,5-difluoro-4-methylphenyl)ethane-1-thiol (CAS: 2228774-71-6) is a fluorinated thiol derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound features a difluoromethylphenyl moiety linked to an ethane-thiol group, which imparts specific reactivity and potential bioactivity. Recent studies have explored its applications in drug discovery, chemical probes, and material science, highlighting its versatility as a building block for more complex molecules.

In the context of drug discovery, 2-(2,5-difluoro-4-methylphenyl)ethane-1-thiol has been investigated as a key intermediate in the synthesis of small-molecule inhibitors targeting enzymes such as kinases and proteases. The presence of fluorine atoms enhances the compound's metabolic stability and binding affinity, making it a valuable scaffold for optimizing pharmacokinetic properties. Recent publications have demonstrated its utility in the development of covalent inhibitors, where the thiol group acts as a reactive warhead to form irreversible bonds with target proteins.

Beyond therapeutic applications, this compound has also been employed in chemical biology as a tool for protein labeling and modification. Researchers have utilized its thiol group for site-specific conjugation with maleimide or other electrophilic groups, enabling the study of protein-protein interactions and cellular pathways. A 2023 study published in the Journal of Medicinal Chemistry reported the successful use of 2-(2,5-difluoro-4-methylphenyl)ethane-1-thiol in the development of fluorescent probes for real-time imaging of thiol-reactive species in live cells.

From a synthetic chemistry perspective, the compound's stability under various reaction conditions has been a subject of investigation. Recent advancements in catalytic thiol-ene reactions and metal-catalyzed cross-coupling have expanded its utility in constructing complex molecular architectures. For instance, a 2024 paper in Organic Letters highlighted its role in the synthesis of sulfur-containing heterocycles, which are prevalent in many bioactive natural products and pharmaceuticals.

In conclusion, 2-(2,5-difluoro-4-methylphenyl)ethane-1-thiol (CAS: 2228774-71-6) represents a promising compound with multifaceted applications in chemical biology and pharmaceutical research. Its unique combination of fluorine substitution and thiol functionality offers opportunities for innovation in drug design, chemical probes, and materials science. Future research directions may include further exploration of its bioactivity, optimization of synthetic routes, and development of novel derivatives with enhanced properties.